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An In-depth Technical Guide on the Physical and Chemical Properties of Glyceryl

Tridocosanoate

Introduction

Glyceryl Tridocosanoate, also known by synonyms such as Tribehenin and Glycerol

Tribehenate, is a triglyceride composed of a glycerol backbone esterified with three molecules

of docosanoic acid (behenic acid).[1] It is a saturated fat that appears as a white to off-white,

waxy solid at room temperature.[2][3][4] Due to its physical properties, such as its texture and

high melting point, it is widely utilized in the cosmetics, food, and pharmaceutical industries as

an emollient, thickener, and skin-conditioning agent.[5][6][7] In pharmaceutical formulations, it

can be used as a lubricant for tablets and capsules and as a lipidic matrix for sustained-release

applications.[8][9] This technical guide provides a detailed overview of the core physical and

chemical properties of Glyceryl Tridocosanoate, outlines the experimental protocols for their

determination, and presents key chemical and analytical workflows.

Core Physical and Chemical Properties
The properties of Glyceryl Tridocosanoate are summarized below. It is important to note that

variations in reported values, particularly for melting point, can arise from differences in purity

and crystalline polymorphism, a common characteristic of triglycerides.
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Property Value Source(s)

IUPAC Name
2,3-di(docosanoyloxy)propyl

docosanoate
[1][4]

Synonyms

Tribehenin, Glyceryl

Tribehenate, Tridocosanoin,

Compritol 888

[1]

CAS Number 18641-57-1 [1][3][4]

Molecular Formula C₆₉H₁₃₄O₆ [1][4][5]

Molecular Weight 1059.8 g/mol [1][5]

Appearance
White to off-white waxy solid,

powder, or pellets
[2][3][4]

Quantitative Physical Properties
Property Value Source(s)

Melting Point
57 - 85 °C (Range depends on

purity and form)
[1][2][3][4][10][11][12]

Boiling Point
911.8 °C at 760 mmHg

(Predicted)
[5][7]

Density 0.899 g/cm³ (Predicted) [5][7]

Flash Point 321.6 °C (Predicted) [5][7]

Refractive Index 1.467 (Predicted) [5][7]

Solubility

Insoluble in water; Soluble in

oils and organic solvents (e.g.,

chloroform)

[2][4][8]

Chemical Structure and Reactivity
Glyceryl tridocosanoate is a stable, saturated triglyceride, making it resistant to oxidation.[13]

Its primary chemical reactivity involves the hydrolysis of its ester bonds.
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Caption: Molecular structure of Glyceryl Tridocosanoate.

Hydrolysis (Saponification)
In the presence of a base (e.g., NaOH or KOH) and heat, glyceryl tridocosanoate undergoes

saponification. This reaction cleaves the ester linkages, yielding glycerol and three equivalents

of the corresponding fatty acid salt (sodium or potassium behenate). Acid-catalyzed hydrolysis

yields glycerol and free behenic acid.
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Sample Preparation

Extraction & Purification

Analysis

1. Weigh Sample
(Glyceryl Tridocosanoate)

2. Add Transesterification Reagent
(e.g., BF₃ in Methanol)

3. Heat Mixture
(e.g., 100°C for 10 min)

4. Extract FAMEs
(with Hexane)

5. Wash & Dry
(with water, then Na₂SO₄)

6. Evaporate Solvent
(under Nitrogen)

7. Redissolve in Hexane

8. Inject into GC-FID

9. Analyze Chromatogram
(Identify & Quantify Peaks)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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